Cas no 183851-31-2 (4-Octyldodecane-3,4-diol)

• Product Name: 4-Octyldodecane-3,4-diol
• CAS No: 183851-31-2
• MF: C₂₀H₄₂O₂
• MW: 314.546287059784
• CID: 2783873
• Update Time: 2023-08-07

4-Octyldodecane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 4-OCTYLDODECANE-3,4-DIOL
• 4-Octyldodecane-3,4-diol

• Inchi： 1S/C20H42O2/c1-4-7-9-11-13-15-17-20(22,19(21)6-3)18-16-14-12-10-8-5-2/h19,21-22H,4-18H2,1-3H3
• InChI Key： SMCGIESTDXMFQI-UHFFFAOYSA-N
• SMILES： OC(C(CC)O)(CCCCCCCC)CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 212
• XLogP3: 7.6
• Topological Polar Surface Area: 40.5